Cas no 383899-37-4 (ethyl 4-2-(6-bromo-2-methyl-4-oxo-1,4-dihydroquinolin-1-yl)acetamidobenzoate)

• Product Name: ethyl 4-2-(6-bromo-2-methyl-4-oxo-1,4-dihydroquinolin-1-yl)acetamidobenzoate
• CAS No: 383899-37-4
• MF: C₂₁H₁₉BrN₂O₄
• MW: 443.290564775467
• CID: 6293155
• PubChem ID: 1843698
• Update Time: 2025-05-22

ethyl 4-2-(6-bromo-2-methyl-4-oxo-1,4-dihydroquinolin-1-yl)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-2-(6-bromo-2-methyl-4-oxo-1,4-dihydroquinolin-1-yl)acetamidobenzoate
• ethyl 4-[2-(6-bromo-2-methyl-4-oxo-1,4-dihydroquinolin-1-yl)acetamido]benzoate
• ethyl 4-[[2-(6-bromo-2-methyl-4-oxoquinolin-1-yl)acetyl]amino]benzoate
• SR-01000014429-1
• ethyl 4-(2-(6-bromo-2-methyl-4-oxoquinolin-1(4H)-yl)acetamido)benzoate
• 383899-37-4
• F1706-0093
• AKOS005625663
• SR-01000014429
• ethyl 4-{[(6-bromo-2-methyl-4-oxoquinolin-1(4H)-yl)acetyl]amino}benzoate

• Inchi： 1S/C21H19BrN2O4/c1-3-28-21(27)14-4-7-16(8-5-14)23-20(26)12-24-13(2)10-19(25)17-11-15(22)6-9-18(17)24/h4-11H,3,12H2,1-2H3,(H,23,26)
• InChI Key： WHSPDPMEDPDJRW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C=C(C)N2CC(NC1C=CC(C(=O)OCC)=CC=1)=O)=O

Computed Properties

• Exact Mass: 442.05282g/mol
• Monoisotopic Mass: 442.05282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.7Ų

Additional information on ethyl 4-2-(6-bromo-2-methyl-4-oxo-1,4-dihydroquinolin-1-yl)acetamidobenzoate

Comprehensive Overview of Ethyl 4-2-(6-bromo-2-methyl-4-oxo-1,4-dihydroquinolin-1-yl)acetamidobenzoate (CAS No. 383899-37-4)

The compound ethyl 4-2-(6-bromo-2-methyl-4-oxo-1,4-dihydroquinolin-1-yl)acetamidobenzoate (CAS No. 383899-37-4) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a quinolinone core, a bromo substituent, and an ethyl ester moiety, making it a versatile intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its structural similarity to bioactive molecules targeting inflammation, cancer, and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 383899-37-4 has surged, driven by their applications in medicinal chemistry and biomolecular engineering. The 6-bromo-2-methyl-4-oxo-1,4-dihydroquinolin-1-yl scaffold is particularly noteworthy for its role in modulating enzyme activity and protein interactions. This has led to a spike in searches for "quinolinone derivatives in drug design" and "bromo-substituted heterocycles," reflecting the scientific community's focus on innovative therapeutic agents.

The ethyl ester group in ethyl 4-2-(6-bromo-2-methyl-4-oxo-1,4-dihydroquinolin-1-yl)acetamidobenzoate enhances its solubility and bioavailability, a critical factor in preclinical studies. This aligns with trending topics such as "improving drug solubility" and "ester prodrug strategies," which dominate discussions in pharmaceutical forums. Additionally, the compound's acetamido linker offers flexibility for further derivatization, a feature highlighted in recent publications on "structure-activity relationship (SAR) optimization."

From a synthetic perspective, CAS No. 383899-37-4 is often explored in the context of "green chemistry" and "catalytic bromination," as researchers seek eco-friendly routes to halogenated intermediates. Its 6-bromo substituent is a strategic handle for cross-coupling reactions, a technique frequently searched alongside terms like "Pd-catalyzed functionalization" and "C-H activation." These methodologies are pivotal for creating libraries of analogs for high-throughput screening.

Analytical characterization of ethyl 4-2-(6-bromo-2-methyl-4-oxo-1,4-dihydroquinolin-1-yl)acetamidobenzoate typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are essential for verifying purity and structure, topics frequently queried in databases like "compound validation protocols." The compound's stability under various pH conditions is also a subject of interest, tying into broader inquiries about "degradation kinetics" in drug formulation.

In conclusion, 383899-37-4 represents a compelling case study in modern chemical research, bridging gaps between organic synthesis, drug discovery, and material science. Its multifaceted applications and relevance to trending scientific queries ensure its continued prominence in academic and industrial settings. Future studies may explore its utility in targeted drug delivery or as a scaffold for fluorescence probes, further expanding its impact.